N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-3-tosylpropanamide
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Overview
Description
Scientific Research Applications
Photodynamic Therapy Application
The compound shows promise in photodynamic therapy, especially for cancer treatment. This is due to its good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it suitable for Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer Activity
Several derivatives of the compound have been synthesized and evaluated for their anticancer effects. For instance, specific aminothiazole-paeonol derivatives have shown significant inhibitory activity against human gastric adenocarcinoma (AGS cells) and human colorectal adenocarcinoma (HT-29 cells) (Tsai et al., 2016). Another study demonstrated the synthesis of related thiazole derivatives that showed remarkable cytotoxicity against certain human leukemia cells (Dawbaa, Evren, Cantürk, & Yurttaş, 2021).
Antimicrobial and Antifungal Activity
Some synthesized thiazole derivatives display strong antimicrobial activity against bacteria like Staphylococcus aureus and fungal species (Jafar, Abdul Mahdi, Hadwan, & Alameri, 2017). Another study focusing on thiazolyl-ethylidene hydrazino-thiazole derivatives found that most tested compounds were effective against Gram-positive and Gram-negative bacteria (Al-Mutabagani et al., 2021).
Insecticidal Activity
A study on the synthesis of 4-(7-methoxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-N-(aryl)thiazol-2-amines revealed that some of these compounds exhibited significant insecticidal activity against certain pests, showcasing their potential in agricultural applications (Xian, 2011).
Future Directions
Properties
IUPAC Name |
N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)sulfonylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O5S2/c1-14-6-8-16(9-7-14)31(26,27)11-10-20(25)24-22-23-17(13-30-22)19-12-15-4-3-5-18(28-2)21(15)29-19/h3-9,12-13H,10-11H2,1-2H3,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMTTZRYWPDVOHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=NC(=CS2)C3=CC4=C(O3)C(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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